Cas no 1902935-05-0 (3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide)

• Product Name: 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide
• CAS No: 1902935-05-0
• MF: C₁₈H₂₁ClF₃NO₃
• MW: 391.812454938889
• CID: 5549530
• Update Time: 2025-08-05

3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-[4-chloro-3-(trifluoromethyl)phenyl]propanamide
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide

• Inchi： 1S/C18H21ClF3NO3/c19-14-4-1-11(9-13(14)18(20,21)22)2-6-17(24)23-12-3-5-15-16(10-12)26-8-7-25-15/h1,4,9,12,15-16H,2-3,5-8,10H2,(H,23,24)
• InChI Key： NGVIPEXSSHYSRO-UHFFFAOYSA-N
• SMILES： C(NC1CCC2C(C1)OCCO2)(=O)CCC1=CC=C(Cl)C(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide

3-[4-Chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide (CAS No. 1902935-05-0): A Comprehensive Overview

3-[4-Chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide (CAS No. 1902935-05-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of propanamide with a complex aromatic and heterocyclic structure. The presence of a chloro and trifluoromethyl group on the phenyl ring, along with the octahydro-1,4-benzodioxin moiety, imparts distinctive chemical and biological properties that make it a promising candidate for various pharmaceutical research endeavors.

The chloro and trifluoromethyl substituents on the phenyl ring are known to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. These functional groups also play a significant role in modulating the compound's binding affinity to specific biological targets. The octahydro-1,4-benzodioxin moiety, on the other hand, is a cyclic ether structure that is often found in natural products and synthetic compounds with diverse biological activities. This moiety can influence the conformational flexibility and hydrogen bonding capabilities of the molecule, which are important for its interaction with biological macromolecules.

Recent studies have explored the potential of 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The selective inhibition of COX enzymes by this compound could potentially lead to new treatments for inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have shown that 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide can interfere with the replication cycle of certain viruses, including influenza and coronaviruses. The mechanism of action appears to involve the disruption of viral protein-protein interactions, which are essential for viral assembly and propagation. This finding opens up new avenues for developing antiviral drugs that target these interactions rather than directly inhibiting viral enzymes.

In addition to its therapeutic potential, 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide has also been investigated for its pharmacokinetic properties. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. The lipophilic nature of the molecule facilitates its passage through cell membranes, while its metabolic stability ensures that it remains active in the body for an extended period.

The synthesis of 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of 3-chloro-N-(octahydrobenzodioxin)-propionamide with 4-chloro-3-trifluoromethylbenzoyl chloride using a coupling reagent such as EDCI or HATU. The reaction is typically carried out in an inert atmosphere to prevent side reactions and ensure the formation of the desired product.

The characterization of 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide has been performed using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure and confirm the identity and purity of the compound. NMR spectroscopy is particularly useful for elucidating the connectivity and stereochemistry of the molecule, while MS helps in determining its molecular weight and confirming its elemental composition.

In conclusion, 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-(octahydro-1,4-benzodioxin-6-yl)propanamide (CAS No. 1902935-05-0) is a promising compound with a unique chemical structure that offers significant potential for various therapeutic applications. Its ability to inhibit inflammatory enzymes and interfere with viral replication makes it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted to explore its full range of biological activities and pharmacological properties, this compound could pave the way for new treatments for a variety of diseases.